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Compound of Interest

Compound Name: H-DL-Glu(Ome)-OMe.HCl

Cat. No.: B079792 Get Quote

An In-depth Technical Guide to H-DL-Glu(Ome)-OMe.HCl (CAS Number: 13515-99-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction
H-DL-Glu(Ome)-OMe.HCl, with the CAS number 13515-99-6, is the hydrochloride salt of the

dimethyl ester of DL-glutamic acid. This compound serves as a valuable tool in biomedical

research, particularly in the fields of metabolism, endocrinology, and neuroscience. As a cell-

permeant derivative of glutamic acid, it can effectively cross cell membranes to deliver

glutamate intracellularly, making it instrumental in studying the metabolic and signaling

pathways of this crucial amino acid.

This technical guide provides a comprehensive overview of H-DL-Glu(Ome)-OMe.HCl,
including its physicochemical properties, synthesis, biological activity with a focus on its

insulinotropic effects, and detailed experimental protocols.

Physicochemical Properties
A summary of the key physicochemical properties of H-DL-Glu(Ome)-OMe.HCl is presented in

Table 1. This data has been compiled from various chemical supplier databases and

computational models.

Table 1: Physicochemical Data for H-DL-Glu(Ome)-OMe.HCl
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Property Value Source

CAS Number 13515-99-6 ChemScene[1]

Molecular Formula C₇H₁₄ClNO₄ ChemScene[1]

Molecular Weight 211.64 g/mol PubChem[2]

Appearance White to off-white solid ChemicalBook[3]

Melting Point 154 °C ChemicalBook[3]

Solubility

Soluble in DMSO (slightly,

sonicated), Methanol (slightly),

Water (slightly)

ChemicalBook[3]

Topological Polar Surface Area

(TPSA)
78.62 Å² ChemScene[1]

logP -0.1383 ChemScene[1]

Hydrogen Bond Donors 1 ChemScene[1]

Hydrogen Bond Acceptors 5 ChemScene[1]

Rotatable Bonds 4 ChemScene[1]

Synthesis
A general method for the synthesis of H-DL-Glu(Ome)-OMe.HCl involves the esterification of

DL-glutamic acid. While specific protocols for the racemic mixture can be adapted from

methods for the L-isomer, the fundamental approach remains the same.

Experimental Protocol: Synthesis of H-DL-Glu(Ome)-
OMe.HCl
Materials:

DL-Glutamic Acid

Methanol (anhydrous)
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Thionyl chloride (SOCl₂) or Hydrogen Chloride (gas)

An inert solvent for precipitation (e.g., diethyl ether or methyl tert-butyl ether)

Reaction flask with a stirrer and reflux condenser

Drying apparatus

Procedure:

Esterification: Suspend DL-glutamic acid in an excess of anhydrous methanol in a reaction

flask.

Acid Catalyst: Cool the suspension in an ice bath and slowly add thionyl chloride dropwise.

Alternatively, bubble anhydrous hydrogen chloride gas through the suspension. This in situ

generation of hydrochloric acid catalyzes the esterification of both carboxylic acid groups.

Reaction: After the addition of the catalyst, allow the reaction mixture to warm to room

temperature and then heat to reflux for several hours until the reaction is complete

(monitoring by TLC or other suitable methods is recommended).

Work-up: Cool the reaction mixture and remove the excess methanol under reduced

pressure.

Precipitation: Add an inert solvent such as diethyl ether or methyl tert-butyl ether to the

concentrated residue to precipitate the hydrochloride salt of the dimethyl ester.

Isolation and Drying: Collect the precipitate by filtration, wash with the inert solvent, and dry

under vacuum to yield H-DL-Glu(Ome)-OMe.HCl as a white to off-white solid.

Workflow for Synthesis of H-DL-Glu(Ome)-OMe.HCl
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Caption: A generalized workflow for the synthesis of H-DL-Glu(Ome)-OMe.HCl.

Spectral Data
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Spectral data is crucial for the structural confirmation of H-DL-Glu(Ome)-OMe.HCl. While a

comprehensive set of spectra for the DL-racemate is not readily available in the public domain,

data for the individual enantiomers and related compounds can be found. The PubChem

database entry for CAS 13515-99-6 indicates the availability of 1H NMR, 13C NMR, GC-MS,

and FTIR data on SpectraBase.[2]

Biological Activity: Insulinotropic Effects
H-DL-Glu(Ome)-OMe.HCl is primarily recognized for its insulinotropic properties. As a cell-

permeant glutamate derivative, it enhances insulin release from pancreatic β-cells.

Mechanism of Action
Once inside the pancreatic β-cell, H-DL-Glu(Ome)-OMe.HCl is hydrolyzed to release

glutamate. Intracellular glutamate plays a significant role as a signaling molecule in insulin

secretion. The proposed mechanism involves the metabolism of glutamate, which contributes

to the overall cellular energy state and generates signaling molecules that amplify the insulin

secretion pathway.

Glutamate can be metabolized through several pathways within the β-cell, including:

Conversion to α-ketoglutarate: This reaction is catalyzed by glutamate dehydrogenase

(GDH) and feeds into the Krebs cycle, leading to ATP production.

Transamination reactions: Glutamate participates in transamination reactions, which are

important for amino acid metabolism and the malate-aspartate shuttle.

The increase in intracellular glutamate and its subsequent metabolism are thought to potentiate

glucose-stimulated insulin secretion (GSIS).

Signaling Pathway of Glutamate-Mediated Insulin
Secretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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